Cas no 122002-27-1 ()

• CAS No: 122002-27-1
• MF: C₄₆H₉₃N₂O₆P
• MW: 801.214195966721
• CID: 6646510
• PubChem ID: 52931213
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C46H93N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-26-27-28-30-32-34-36-38-40-46(50)47-44(43-54-55(51,52)53-42-41-48(3,4)5)45(49)39-37-35-33-31-29-19-17-15-13-11-9-7-2/h37,39,44-45,49H,6-36,38,40-43H2,1-5H3,(H-,47,50,51,52)/b39-37+/t44-,45+/m0/s1
• InChI Key： NBEKBSIOEMQZTN-NMIJJABPSA-N
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 800.67712569g/mol
• Monoisotopic Mass: 800.67712569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 55
• Rotatable Bond Count: 43
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.1
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids Sphingomyelins